molecular formula C12H10FNOS B8415770 2-(Methylthio)-5-(4-fluorobenzoyl)pyrrole

2-(Methylthio)-5-(4-fluorobenzoyl)pyrrole

Cat. No.: B8415770
M. Wt: 235.28 g/mol
InChI Key: PXFMJJJPUBVBGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Methylthio)-5-(4-fluorobenzoyl)pyrrole is a useful research compound. Its molecular formula is C12H10FNOS and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H10FNOS

Molecular Weight

235.28 g/mol

IUPAC Name

(4-fluorophenyl)-(5-methylsulfanyl-1H-pyrrol-2-yl)methanone

InChI

InChI=1S/C12H10FNOS/c1-16-11-7-6-10(14-11)12(15)8-2-4-9(13)5-3-8/h2-7,14H,1H3

InChI Key

PXFMJJJPUBVBGF-UHFFFAOYSA-N

Canonical SMILES

CSC1=CC=C(N1)C(=O)C2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of N,N-dimethyl-4-fluorobenzamide (8.4 g, 0.05 moles) in anhydrous 1,2-dichloroethane (170 ml) containing phosphorus oxychloride (7.7 g, 0.05 moles) was heated at reflux temperature for 1 hour. At the end of this time 2-methylthiopyrrole (2.82 g, 0.025 moles) was added and heating was continued for an additional 0.5 hour. The solution was cooled to room temperature, and to the cooled solution was cautiously added, with good agitation, a solution of sodium acetate (12.3 g, 0.15 moles) in water (50 ml) and the mixture was then boiled under reflux for 1 hour. The organic phase was separated, washed with water, dried, and evaporated. The residue was subjected to column chromatography on silica gel suing ethyl acetate-hexane (1:9) as the eluting solvent. A yellow colored solid 2-(methylthio)-5-(4-fluorobenzoyl)pyrrole (3.2 g, 54%) was obtained which after crystallization from ether-hexane had m.p. 112°-113° C.
Quantity
8.4 g
Type
reactant
Reaction Step One
Quantity
7.7 g
Type
reactant
Reaction Step One
Quantity
170 mL
Type
solvent
Reaction Step One
Quantity
2.82 g
Type
reactant
Reaction Step Two
Quantity
12.3 g
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
solvent
Reaction Step Four

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